4-Bromo-N-(2-pentafluoroethyloxyethyl)-benzenesulfonamide

Specification

• Molecular Formula: C10H9BrF5NO3S
• Molecular Weight: 398.15 g/mol
• IUPAC Name: 4-bromo-N-[2-(1,1,2,2,2-pentafluoroethoxy)ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C10H9BrF5NO3S/c11-7-1-3-8(4-2-7)21(18,19)17-5-6-20-10(15,16)9(12,13)14/h1-4,17H,5-6H2
• Standard InChI Key: CWLYTMKVSLINBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NCCOC(C(F)(F)F)(F)F)Br

Introduction

4-Bromo-N-(2-pentafluoroethyloxyethyl)-benzenesulfonamide is a chemical compound with the CAS number 1208080-89-0. It is characterized by its molecular formula, C10H9BrF5NO3S, and a molecular weight of 398.15 g/mol. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Preparation

While specific synthesis methods for 4-Bromo-N-(2-pentafluoroethyloxyethyl)-benzenesulfonamide are not detailed in the available literature, the preparation of similar benzenesulfonamide derivatives typically involves reactions between substituted benzenesulfonyl chlorides and appropriate amines. The introduction of the pentafluoroethyloxyethyl group would likely involve additional steps to incorporate this moiety into the molecule.

Biological Activities and Potential Applications

Although specific biological activities of 4-Bromo-N-(2-pentafluoroethyloxyethyl)-benzenesulfonamide have not been extensively reported, benzenesulfonamides in general exhibit a range of biological properties, including antimicrobial, anti-inflammatory, and antioxidant activities. The presence of the pentafluoroethyloxyethyl group may influence its pharmacokinetic properties, such as solubility and bioavailability, potentially enhancing its therapeutic potential.